Cas no 849833-86-9 ((3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid)

• Product Name: (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid
• CAS No: 849833-86-9
• MF: C₈H₉BFNO₃
• MW: 196.971365690231
• MDL: MFCD08436026
• CID: 716757
• PubChem ID: 44717467
• Update Time: 2025-06-13

(3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid
• [3-fluoro-4-(methylcarbamoyl)phenyl]boronic acid
• 3-Fluoro-4-(methylcarbamoyl)phenylboronic acid
• Boronic acid,B-[3-fluoro-4-[(methylamino)carbonyl]phenyl]-
• N-Methyl 4-borono-2-fluorobenzamide
• 3-Fluoro-4-(methylcarbamoyl)benzeneboronic acid
• N-methyl-4-borono-2-fluorobenzamide
• (3-Fluoro-4-(methylcarbamoyl)phenyl)boronicacid
• 3-Fluoro-4-(methylaminocarbonyl)phenylboronic acid
• AM87239
• X1383
• B-[3-Fluoro-4-[(methylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-fluoro-4-[(methylamino)carbonyl]phenyl]- (9CI)
• DB-058138
• PS-9491
• CS-0131391
• MFCD08436026
• IVSXSBGNMOZTJR-UHFFFAOYSA-N
• SCHEMBL245377
• AKOS006222703
• N11553
• 849833-86-9
• DTXSID40660187

• MDL： MFCD08436026
• Inchi： 1S/C8H9BFNO3/c1-11-8(12)6-3-2-5(9(13)14)4-7(6)10/h2-4,13-14H,1H3,(H,11,12)
• InChI Key： IVSXSBGNMOZTJR-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC(B(O)O)=CC=1)NC

Computed Properties

• Exact Mass: 197.06600
• Monoisotopic Mass: 197.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.31
• Melting Point: 173-175
• Refractive Index: 1.533
• PSA: 69.56000
• LogP: -0.74400

(3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid

Comprehensive Overview of (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid (CAS No. 849833-86-9)

(3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid (CAS No. 849833-86-9) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound, characterized by its unique fluoro-substituted phenyl and methylcarbamoyl functional groups, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Researchers and industry professionals frequently seek information on its synthesis protocols, applications in drug discovery, and role in creating advanced materials.

The growing interest in boronic acid compounds like 849833-86-9 aligns with the surge in demand for small-molecule therapeutics and targeted drug delivery systems. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such intermediates. For instance, questions like "How does (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid enhance catalytic efficiency?" or "What are its stability conditions?" are commonly explored in academic forums and search engines. Its solubility in polar solvents and compatibility with aqueous reaction conditions make it particularly valuable for bioconjugation and proteomics research.

From a structural perspective, the presence of both electron-withdrawing fluoro and electron-donating methylcarbamoyl groups on the phenyl ring offers a delicate balance of reactivity, enabling selective modifications. This feature is critical for developing PET radiotracers and fluorescent probes, areas where precision is paramount. Laboratories often inquire about storage recommendations (e.g., inert atmosphere, low temperature) and handling precautions to maintain its integrity, reflecting its sensitivity to moisture and oxidation.

In the context of green chemistry, 849833-86-9 has been investigated for its potential in metal-free catalysis and biodegradable polymer synthesis. These applications resonate with global initiatives to reduce reliance on heavy metals and minimize environmental impact. Moreover, its utility in covalent organic frameworks (COFs) and MOF functionalization has opened new avenues for gas storage and molecular separation technologies, topics frequently searched in materials science communities.

To address common queries, the compound’s NMR spectra (notably ¹¹B and ¹⁹F signals) and HPLC purity data are often requested for quality validation. Suppliers and researchers also emphasize its scalability in industrial processes, with optimization strategies focusing on cost-effective routes and minimized byproduct formation. As the pharmaceutical industry shifts toward fragment-based drug design, the demand for such high-purity boronic acids is projected to rise steadily.

In summary, (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid (CAS No. 849833-86-9) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from catalysis to biomedical imaging—underscore its relevance in addressing contemporary scientific challenges. Future studies may explore its synergies with machine learning for reaction prediction or nanomaterial integration, further solidifying its role in next-generation technologies.